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Compound of Interest

Compound Name: OTS186935 hydrochloride

Cat. No.: B15588075 Get Quote

Technical Support Center: OTS186935
Hydrochloride
Welcome to the technical support center for OTS186935 hydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered during the handling and use of OTS186935 hydrochloride in

aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is OTS186935 hydrochloride and what is its mechanism of action?

A1: OTS186935 hydrochloride is a potent and selective small molecule inhibitor of the protein

methyltransferase SUV39H2, with an IC50 of 6.49 nM.[1][2][3] SUV39H2 is an enzyme that

plays a critical role in epigenetic regulation by catalyzing the trimethylation of histone H3 at

lysine 9 (H3K9me3), a mark typically associated with gene silencing and heterochromatin

formation.[4] Additionally, SUV39H2 has been shown to methylate histone H2AX at lysine 134,

which is crucial for the production of phosphorylated H2AX (γ-H2AX) in cancer cells, a key

component of the DNA damage response.[5][6] By inhibiting SUV39H2, OTS186935 can

modulate these pathways, leading to anti-tumor effects.[4][6]

Q2: My OTS186935 hydrochloride precipitated after I diluted my DMSO stock solution into an

aqueous buffer. What should I do?
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A2: Precipitation upon dilution into aqueous solutions is a common challenge with hydrophobic

small molecules like OTS186935 hydrochloride.[7] This occurs when the concentration of the

compound exceeds its solubility limit in the final aqueous medium. To address this, you can try

the following:

Decrease the final concentration: The most straightforward approach is to lower the final

concentration of OTS186935 hydrochloride in your experiment.[7]

Optimize the solvent system: Consider using a co-solvent system or a formulation with

excipients to improve solubility.[7]

Adjust the pH: The solubility of ionizable compounds can be pH-dependent. Experimenting

with the pH of your aqueous buffer might enhance solubility.[7]

Use sonication or gentle heating: These methods can help dissolve the precipitate.[2]

Q3: What are the recommended storage conditions for OTS186935 hydrochloride solutions?

A3: For long-term storage, stock solutions of OTS186935 hydrochloride in DMSO should be

stored at -80°C for up to six months or at -20°C for up to one month.[2] It is advisable to

prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to compound

degradation.[8] Aqueous working solutions should ideally be prepared fresh for each

experiment.[2][8]

Troubleshooting Guide: Preventing Precipitation
This guide provides a systematic approach to troubleshooting and preventing the precipitation

of OTS186935 hydrochloride in your experiments.
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Quantitative Data Summary
The solubility of OTS186935 hydrochloride can be significantly influenced by the chosen

solvent system. Below is a summary of tested formulations for in vivo and in vitro studies.
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Solvent System

Achieved

Concentration &

Solution Appearance

Intended Use Reference

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.08 mg/mL (3.98

mM); Suspended

solution

In vivo (oral or

intraperitoneal

injection)

[1][2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (3.98

mM); Clear solution
In vivo [1][2]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (3.98

mM); Clear solution
In vivo [1][2]

H₂O

50 mg/mL (95.73

mM); Requires

ultrasonic

In vitro stock [1]

DMSO
25 mg/mL; Requires

ultrasonic
In vitro stock

Experimental Protocols
Protocol 1: Preparation of a Suspended Solution for In Vivo Administration

This protocol yields a suspended solution suitable for oral or intraperitoneal injections.[2]

Prepare a 20.8 mg/mL stock solution of OTS186935 hydrochloride in DMSO.

For a 1 mL final volume, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and

mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again.

Add 450 µL of saline to bring the final volume to 1 mL and mix until uniform.

Use sonication if necessary to aid dispersion.[2]

It is recommended to prepare this formulation fresh on the day of use.[2]
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Protocol 2: Preparation of a Clear Solution for In Vivo Administration

This protocol is designed to produce a clear solution, which can be beneficial for certain

administration routes.[2]

Prepare a 20.8 mg/mL stock solution of OTS186935 hydrochloride in DMSO.

Prepare a 20% solution of SBE-β-CD (sulfobutylether-β-cyclodextrin) in saline.

For a 1 mL final volume, add 100 µL of the DMSO stock solution to 900 µL of the 20% SBE-

β-CD in saline.

Mix thoroughly until a clear solution is obtained.

This solution should be prepared fresh for immediate use.[2]

Signaling Pathway
OTS186935 hydrochloride primarily targets SUV39H2, leading to downstream effects on

histone methylation and DNA damage response pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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